7-nitro-N-(4'-nitro-4-biphenylyl)-2,1,3-benzoxadiazol-4-amine

• IUPAC Name: 4-nitro-N-[4-(4-nitrophenyl)phenyl]-2,1,3-benzoxadiazol-7-amine
• InChI: InChI=1S/C18H11N5O5/c24-22(25)14-7-3-12(4-8-14)11-1-5-13(6-2-11)19-15-9-10-16(23(26)27)18-17(15)20-28-21-18/h1-10,19H
• InChI Key: OQZGMYDXXNFPOD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(C=C2)[N+](=O)[O-])NC3=CC=C(C4=NON=C34)[N+](=O)[O-]
• Molecular Formula: C18H11N5O5
• Molecular Weight: 377.3 g/mol

Description

7-nitro-N-(4'-nitro-4-biphenylyl)-2,1,3-benzoxadiazol-4-amine, also known as NBD-Cl, is a fluorescent labeling reagent that is widely used in scientific research. This compound has a unique structure that allows it to selectively label amino acids, peptides, and proteins.

Mechanism of Action

The mechanism of action of 7-nitro-N-(4'-nitro-4-biphenylyl)-2,1,3-benzoxadiazol-4-amine involves the reaction of the nitrobenzoxadiazole group with the amino group of the target molecule. This reaction results in the formation of a stable covalent bond between the target molecule and 7-nitro-N-(4'-nitro-4-biphenylyl)-2,1,3-benzoxadiazol-4-amine. The fluorescent properties of 7-nitro-N-(4'-nitro-4-biphenylyl)-2,1,3-benzoxadiazol-4-amine allow for the detection and quantification of the labeled molecule.
Biochemical and Physiological Effects:
7-nitro-N-(4'-nitro-4-biphenylyl)-2,1,3-benzoxadiazol-4-amine labeling has been shown to have minimal effects on the biochemical and physiological properties of the labeled molecule. The labeling reaction is typically performed under mild conditions that do not denature or alter the structure of the target molecule. However, it is important to note that the labeling reaction may affect the function of the labeled molecule in some cases.

Advantages and Limitations for Lab Experiments

7-nitro-N-(4'-nitro-4-biphenylyl)-2,1,3-benzoxadiazol-4-amine has several advantages for lab experiments, including its high selectivity and sensitivity for labeling amino acids, peptides, and proteins. It also has a high quantum yield, which allows for the detection of low concentrations of labeled molecules. However, 7-nitro-N-(4'-nitro-4-biphenylyl)-2,1,3-benzoxadiazol-4-amine has some limitations, including its relatively low water solubility and potential toxicity at high concentrations.

Future Directions

There are several future directions for the use of 7-nitro-N-(4'-nitro-4-biphenylyl)-2,1,3-benzoxadiazol-4-amine in scientific research. One direction is the development of new labeling strategies that allow for the selective labeling of specific amino acids or functional groups. Another direction is the application of 7-nitro-N-(4'-nitro-4-biphenylyl)-2,1,3-benzoxadiazol-4-amine in live-cell imaging and tracking of labeled molecules. Additionally, 7-nitro-N-(4'-nitro-4-biphenylyl)-2,1,3-benzoxadiazol-4-amine can be used in combination with other labeling reagents to study complex biological systems.

Synthesis Methods

The synthesis of 7-nitro-N-(4'-nitro-4-biphenylyl)-2,1,3-benzoxadiazol-4-amine involves the reaction of 7-nitrobenz-2-oxa-1,3-diazole-4-yl chloride with 4-nitrophenylamine in the presence of a base. The reaction yields 7-nitro-N-(4'-nitro-4-biphenylyl)-2,1,3-benzoxadiazol-4-amine as a yellow powder that is soluble in organic solvents. The purity of 7-nitro-N-(4'-nitro-4-biphenylyl)-2,1,3-benzoxadiazol-4-amine can be improved by recrystallization.

Scientific Research Applications

7-nitro-N-(4'-nitro-4-biphenylyl)-2,1,3-benzoxadiazol-4-amine is widely used in scientific research as a fluorescent labeling reagent. It has been used to label amino acids, peptides, and proteins for various applications, including protein-protein interactions, protein folding, and enzyme kinetics. 7-nitro-N-(4'-nitro-4-biphenylyl)-2,1,3-benzoxadiazol-4-amine can also be used to label lipid membranes and liposomes for studying membrane dynamics and transport.